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Compound of Interest

Compound Name: Sodium trifluoroacetate-13C2

Cat. No.: B586808

Audience: Researchers, scientists, and drug development professionals.
Introduction:

Sodium trifluoroacetate-13C: is a stable isotope-labeled compound used as an internal standard
In quantitative analyses such as NMR, GC-MS, or LC-MS, and as a tracer in metabolic
research.[1][2] Proper preparation of stock solutions is crucial for accurate and reproducible
experimental results. This document provides a detailed protocol for the preparation, storage,
and handling of Sodium trifluoroacetate-13C2 stock solutions.

Materials and Equipment:

e Sodium trifluoroacetate-13C2 (solid powder)

e Analytical balance

e Volumetric flasks (Class A)

o Pipettes (calibrated)

o Appropriate solvent (e.g., DMSO, Water, Ethanol, Methanol)
» Vortex mixer

e Centrifuge
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e Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions:

o Handle Sodium trifluoroacetate-13C:z in a well-ventilated area.

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.[3]

» Avoid inhalation of the powder and contact with skin and eyes.[3]
 In case of contact, rinse thoroughly with water.[3]

o Review the Safety Data Sheet (SDS) before handling the compound. The compound is fatal
if swallowed.[3]

Experimental Protocol

This protocol outlines the steps to prepare a stock solution of Sodium trifluoroacetate-13C: at a
desired concentration.

1. Determination of Required Mass:

To prepare a stock solution of a specific concentration, calculate the required mass of Sodium
trifluoroacetate-13C:z using the following formula:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Molecular Weight of Sodium trifluoroacetate-13C2: 137.99 g/mol [4][5]
Example Calculation for a 10 mM Stock Solution in 10 mL:

Concentration = 10 mM = 0.010 mol/L

Volume =10 mL =0.010 L

Mass (g) = 0.010 mol/L x 0.010 L x 137.99 g/mol = 0.013799 g = 13.8 mg

N

. Preparation of the Stock Solution:
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a. Tare a clean, dry microcentrifuge tube or weighing paper on an analytical balance. b.

Carefully weigh the calculated amount of Sodium trifluoroacetate-13C2 powder. c. Transfer the

weighed powder to a Class A volumetric flask of the desired volume. d. Add a portion of the

chosen solvent to the volumetric flask, approximately half of the final volume. e. Vortex the

solution until the solid is completely dissolved. If necessary, briefly centrifuge the vial to

dislodge any powder entrapped in the cap.[6] f. Once dissolved, add the solvent to the flask up

to the calibration mark. g. Invert the flask several times to ensure the solution is homogeneous.

Data Presentation

The following table summarizes the key quantitative data for Sodium trifluoroacetate-13Cs.

Property Value Source(s)

Molecular Weight 137.99 g/mol [41[5]
White to off-white crystalline

Appearance [21[41[7]
powder

Purity >95% (HPLC) [5][8]
Soluble in DMSO, Water

Solubility (H20), Ethanol, and Methanol [6][9]

(Slightly).

Storage (Solid)

Long-term storage at 4°C is
recommended. May be stored
at room temperature for short
periods. The compound is
hygroscopic; store under an

inert atmosphere.

[6]

Storage (Solution)

Aliquot and store at -20°C or
-80°C. Avoid repeated freeze-

thaw cycles.

[°]

Diagrams

Experimental Workflow
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The following diagram illustrates the workflow for preparing a Sodium trifluoroacetate-13C>
stock solution.

Preparation
Calculate Mass
(Concentration x Volume x MW)

Mass needed

(Weigh Compound )
;
( Transfer to Volumetric Flask )
;
( Add Solvent & Dissolve )
;
( Fill to Final Volume )
;
( Mix Thoroughly )

:Solution Ready

Stoflage
Y

( Aliquot Solution )
( Store at -20°C or -80°C )
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Caption: Workflow for preparing Sodium trifluoroacetate-3C2 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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